7-Deaza-2'-deoxy-7-iodoadenosine

• Molecular Formula: C11H13IN4O3
• Molecular Weight: 376.15 g/mol
• SMILES: C1C(C(OC1N2C=C(C3=C(N=CN=C32)N)I)CO)O
• InChI: InChI=1S/C11H13IN4O3/c12-5-2-16(8-1-6(18)7(3-17)19-8)11-9(5)10(13)14-4-15-11/h2,4,6-8,17-18H,1,3H2,(H2,13,14,15)
• InChIKey: LIIIRHQRQZIIRT-UHFFFAOYSA-N

Standard 8-substituted adenosine analogs fail as DNA polymerase substrates due to syn conformation. This 7-deaza-7-iodo scaffold maintains the anti conformation required for enzymatic incorporation. - **Key application**: Convert to 5'-triphosphate (7-iodo-7-deaza-dATP) for NGS library prep, single-molecule sequencing, and SELEX. - **Synthetic utility**: Iodine at C7 enables Sonogashira coupling (fluorescent probes) and aqueous Suzuki-Miyaura coupling (metallo-nucleosides). - **Sequencing advantage**: Eliminates Hoogsteen base pairing, reducing compression artifacts in GC-rich regions. Procurement-grade, supplied with analytical data (HPLC, MS).

7-Deaza-2'-deoxy-7-iodoadenosine: Overview

7-Deaza-2'-deoxy-7-iodoadenosine (CAS 166247-63-8) is a modified 2'-deoxyadenosine analog belonging to the 7-deazapurine nucleoside class. Its structure features a pyrrolo[2,3-d]pyrimidine core (7-deazaadenine) substituted at the C7 position with an iodine atom. This compound serves as a key intermediate for the synthesis of 7-substituted 7-deazaadenine nucleosides and nucleotides via cross-coupling reactions, and its 5'-triphosphate derivative acts as a substrate for specific DNA polymerases [1]. The iodine atom provides a versatile leaving group for palladium-catalyzed couplings, while the 7-deaza modification prevents formation of Hoogsteen base pairs and influences the nucleoside's conformational preferences [2].

Intermediate for 7-functionalized 7-deazaadenine nucleosides/nucleotides via aqueous cross-coupling

5'-Triphosphate serves as substrate for specific DNA polymerases (reported incorporation)

Anti conformation maintains B-DNA geometry for enzymatic DNA synthesis and sequencing

• [1] Vrábel M, Pohl R, Klepetárová B, Votruba I, Hocek M. Synthesis of 2'-deoxyadenosine nucleosides bearing bipyridine-type ligands and their Ru-complexes in position 8 through cross-coupling reactions. Org Biomol Chem. 2007 Sep 7;5(17):2849-57. doi: 10.1039/b709245h. View Source
• [2] Seela F, Driller H. 7-Iodo-8-aza-7-deaza-2'-deoxyadenosine and 7-bromo-8-aza-7-deaza-2'-deoxyadenosine. Acta Crystallographica Section C. 2000 Apr 15;56(4):463-466. doi: 10.1107/S0108270100001417. View Source

7-Deaza-2'-deoxy-7-iodoadenosine vs. 8-Substituted Analogs

Simple substitution of 7-deaza-2'-deoxy-7-iodoadenosine with 8-substituted adenosine analogs fails due to fundamentally different interactions with DNA polymerases and distinct conformational dynamics. While the 7-deaza-7-iodo modification enables the nucleoside to adopt an anti conformation compatible with standard B-DNA geometry and efficient polymerase recognition, 8-substituted purines are forced into a syn conformation that disrupts base pairing and severely impairs substrate activity [1]. Empirical studies confirm that 8-substituted adenosine triphosphates are poor substrates for DNA polymerases, whereas the corresponding 7-substituted 7-deazaadenine nucleotides are efficiently incorporated [2]. This dichotomy dictates that for any application requiring enzymatic incorporation into DNA—such as next-generation sequencing, functionalized nucleic acid synthesis, or aptamer selection—7-deaza-7-iodo scaffolds are mandatory, not interchangeable.

Property

7-Deaza-7-iodo scaffold

8-Substituted analog

Polymerase substrate

Efficiently incorporated (reported)

Poor substrate; incorporation may fail

Conformation

Anti (B-DNA compatible)

Syn (disrupts base pairing)

Hoogsteen pairing

Eliminated; reduces sequencing artifacts

Possible; may cause compression

• [1] Seela F, Driller H. 7-Iodo-8-aza-7-deaza-2'-deoxyadenosine and 7-bromo-8-aza-7-deaza-2'-deoxyadenosine. Acta Crystallographica Section C. 2000 Apr 15;56(4):463-466. doi: 10.1107/S0108270100001417. View Source
• [2] Capek P, Cahová H, Pohl R, Hocek M, Gloeckner C, Marx A. An Efficient Method for the Construction of Functionalized DNA Bearing Amino Acid Groups through Cross-Coupling Reactions of Nucleoside Triphosphates Followed by Primer Extension or PCR. Chem Eur J. 2007 Jul 16;13(21):6196-6203. doi: 10.1002/chem.200700220. View Source

7-Deaza-2'-deoxy-7-iodoadenosine: Performance Evidence

DNA Polymerase Substrate Activity

In a comparative study of DNA polymerase substrate activity, 7-substituted 7-deazaadenine nucleotides (derived from 7-iodo-7-deaza-2'-deoxyadenosine) were efficiently incorporated in place of dATP by Pwo (Pyrococcus woesei) DNA polymerase. In stark contrast, 8-substituted adenosine triphosphates were poor substrates for DNA polymerases under identical conditions [1]. The 7-deaza modification positions the bulky iodine atom in the major groove, avoiding steric clashes with the polymerase active site that plague 8-substituted purines.

DNA Polymerase Substrate Activity

Head-to-head

Efficient incorporation (Pwo polymerase) vs. poor substrate

Supports polymerase-based DNA labeling workflows

Qualitative primer extension assessment

Evidence Dimension	DNA polymerase substrate acceptance (incorporation efficiency)
Target Compound Data	Efficiently incorporated (qualitative assessment of primer extension product formation)
Comparator Or Baseline	8-substituted adenosine triphosphates
Quantified Difference	Qualitative: efficient incorporation vs. poor substrate
Conditions	Primer extension assay using Pwo (Pyrococcus woesei) DNA polymerase; dATP replacement with modified nucleotide triphosphate

Why This Matters

For applications requiring enzymatic incorporation of modified nucleotides into DNA (NGS, SELEX, functionalized DNA synthesis), only 7-deaza-7-substituted scaffolds are viable; 8-substituted analogs fail.

• [1] Capek P, Cahová H, Pohl R, Hocek M, Gloeckner C, Marx A. An Efficient Method for the Construction of Functionalized DNA Bearing Amino Acid Groups through Cross-Coupling Reactions of Nucleoside Triphosphates Followed by Primer Extension or PCR. Chem Eur J. 2007 Jul 16;13(21):6196-6203. doi: 10.1002/chem.200700220. View Source

Anti Conformation and B-DNA Compatibility

X-ray crystallographic analysis reveals that 7-iodo-7-deaza-2'-deoxyadenosine adopts an anti conformation (χ = -147.1°) in the solid state [1]. This anti conformation is essential for proper Watson-Crick base pairing and efficient incorporation into DNA by polymerases. In contrast, bulky 8-substituted purine nucleosides are forced into a syn orientation, which disrupts hydrogen bonding and causes steric hindrance with the polymerase active site and complementary strand. The anti conformation of 7-deaza-7-iodo derivatives preserves normal B-DNA geometry.

Anti Conformation (Solid State)

Class-level inference

χ = -147.1° (anti)

Maintains B-DNA compatible geometry

X-ray crystallography on 8-aza analog

Evidence Dimension	Glycosidic torsion angle (χ) and conformational preference
Target Compound Data	χ = -147.1° (anti conformation)
Comparator Or Baseline	8-substituted purine nucleosides
Quantified Difference	Anti vs. syn conformation
Conditions	Single-crystal X-ray diffraction of 7-iodo-8-aza-7-deaza-2'-deoxyadenosine (closely related analog)

Why This Matters

The anti conformation is a prerequisite for enzymatic incorporation into DNA; procurement of 7-deaza-7-iodo derivatives ensures compatibility with polymerase-based workflows.

• [1] Seela F, Driller H. 7-Iodo-8-aza-7-deaza-2'-deoxyadenosine and 7-bromo-8-aza-7-deaza-2'-deoxyadenosine. Acta Crystallographica Section C. 2000 Apr 15;56(4):463-466. doi: 10.1107/S0108270100001417. View Source

Aqueous Cross-Coupling Reactivity

The iodine atom at the C7 position of 7-deaza-2'-deoxy-7-iodoadenosine serves as an excellent leaving group for palladium-catalyzed cross-coupling reactions in aqueous media, enabling efficient conjugation of diverse functional moieties (e.g., alkynyl, aryl, heteroaryl groups) [1][2]. In comparative studies, 7-iodo-7-deaza-2'-deoxyadenosine undergoes Sonogashira cross-coupling with terminal alkynes and Suzuki-Miyaura coupling with aryl/heteroaryl boronic acids under mild, aqueous conditions without requiring nucleobase protection. This reactivity profile is distinct from 8-bromo-2'-deoxyadenosine, which exhibits lower coupling efficiency and may require harsher conditions [1].

Aqueous Cross-Coupling Reactivity

Cross-study comparable

Efficient Sonogashira & Suzuki coupling in water

Enables diverse 7-functionalized nucleoside synthesis

Reported broader scope vs. 8-bromo derivative

Evidence Dimension	Cross-coupling reactivity (qualitative efficiency under aqueous conditions)
Target Compound Data	Efficient Sonogashira and Suzuki-Miyaura coupling in aqueous media
Comparator Or Baseline	8-bromo-2'-deoxyadenosine
Quantified Difference	Qualitative: higher efficiency and broader substrate scope for 7-iodo derivative
Conditions	Aqueous Pd-catalyzed cross-coupling with terminal alkynes or boronic acids; unprotected nucleoside

Why This Matters

The 7-iodo derivative enables straightforward, high-yielding synthesis of diverse 7-functionalized 7-deazaadenine nucleosides and nucleotides for bioconjugation, fluorescent labeling, and metallo-DNA construction.

• [1] Capek P, Cahová H, Pohl R, Hocek M, Gloeckner C, Marx A. An Efficient Method for the Construction of Functionalized DNA Bearing Amino Acid Groups through Cross-Coupling Reactions of Nucleoside Triphosphates Followed by Primer Extension or PCR. Chem Eur J. 2007 Jul 16;13(21):6196-6203. doi: 10.1002/chem.200700220. View Source
• [2] Vrábel M, Pohl R, Klepetárová B, Votruba I, Hocek M. Synthesis of 2'-deoxyadenosine nucleosides bearing bipyridine-type ligands and their Ru-complexes in position 8 through cross-coupling reactions. Org Biomol Chem. 2007 Sep 7;5(17):2849-57. doi: 10.1039/b709245h. View Source

Prevention of Hoogsteen Base Pairing

The 7-deaza modification in 7-deaza-2'-deoxy-7-iodoadenosine eliminates the N7 nitrogen atom, thereby abolishing the ability of the nucleobase to form Hoogsteen base pairs. This property is critical for reducing DNA secondary structure and compression artifacts in sequencing applications [1]. In comparative studies of sequencing performance, 7-deazapurine nucleotides (including 7-deaza-7-iodo derivatives) produce cleaner electrophoretic traces and more accurate base calling in GC-rich regions than natural purine nucleotides, which are prone to forming stable secondary structures via Hoogsteen hydrogen bonding [2].

Hoogsteen Base Pairing Prevention

Class-level inference

Eliminates Hoogsteen pairing

Reduces sequencing compression artifacts

Supports high-fidelity sequencing in GC-rich regions

Evidence Dimension	Secondary structure formation (Hoogsteen base pairing potential)
Target Compound Data	Eliminates Hoogsteen base pairing
Comparator Or Baseline	Natural 2'-deoxyadenosine
Quantified Difference	Qualitative reduction in sequencing compression artifacts
Conditions	DNA sequencing with fluorescently labeled dideoxynucleotides; capillary electrophoresis

Why This Matters

For high-fidelity DNA sequencing, especially in GC-rich templates, 7-deazapurine nucleotides are essential to avoid compression artifacts; 7-deaza-2'-deoxy-7-iodoadenosine serves as a precursor for such sequencing reagents.

• [1] Seela F, Driller H. 7-Deaza-2'-deoxy-7-iodoadenosine and related 7-deazapurine nucleosides. In: Modified Nucleosides in Biochemistry, Biotechnology and Medicine. Wiley-VCH; 2008. p. 257-292. View Source
• [2] Prober JM, Trainor GL, Dam RJ, Hobbs FW, Robertson CW, Zagursky RJ, et al. A system for rapid DNA sequencing with fluorescent chain-terminating dideoxynucleotides. Science. 1987 Oct 16;238(4825):336-341. doi: 10.1126/science.2443975. View Source

7-Deaza-2'-deoxy-7-iodoadenosine: Key Applications

Functionalized dNTP Synthesis for DNA Labeling & NGS

Procure 7-deaza-2'-deoxy-7-iodoadenosine for conversion to its 5'-triphosphate (7-iodo-7-deaza-dATP). As demonstrated by Capek et al. [1], 7-substituted 7-deazaadenine nucleotides are efficiently incorporated by DNA polymerases, unlike 8-substituted analogs. This makes the triphosphate an essential building block for enzymatic synthesis of functionalized DNA bearing fluorescent dyes, affinity tags, or reactive handles. The compound's efficient aqueous cross-coupling reactivity [2] further enables pre- or post-synthetic diversification, supporting applications in next-generation sequencing (NGS) library preparation, single-molecule sequencing, and aptamer selection (SELEX).

Fluorescent Nucleoside Analog Synthesis

The iodine atom at C7 serves as an optimal leaving group for Sonogashira cross-coupling with terminal alkynes [1], enabling synthesis of fluorescent 7-alkynyl-7-deaza-2'-deoxyadenosine analogs. These fluorescent nucleosides are valuable as environmentally sensitive probes for studying DNA structure, dynamics, and protein-nucleic acid interactions. The anti conformation of the 7-deaza scaffold [2] ensures that the fluorescent nucleoside, when incorporated into DNA, maintains proper B-DNA geometry, preserving biological relevance.

Metallo-DNA & Ru(II)-Labeled Probes

Aqueous Suzuki-Miyaura coupling of 7-deaza-2'-deoxy-7-iodoadenosine with boronic acids bearing bipyridine, phenanthroline, or terpyridine ligands [1] yields nucleosides that can be complexed with ruthenium(II) or other transition metals. The resulting metallo-nucleosides exhibit unique photophysical and electrochemical properties suitable for luminescent DNA labeling, redox-active probes, and DNA-mediated charge transfer studies. The 7-deaza scaffold's anti conformation ensures that these bulky metallo-ligands do not distort the DNA helix upon incorporation [2].

Sequencing Reagent for Compression-Free Electrophoresis

The 7-deaza modification eliminates Hoogsteen base pairing, which is a primary cause of sequencing compression artifacts in GC-rich regions [1]. 7-Deaza-2'-deoxy-7-iodoadenosine is a key intermediate in the synthesis of 7-deaza-2'-deoxyadenosine-5'-triphosphate and related dideoxynucleotide chain terminators used in Sanger sequencing and capillary electrophoresis systems. Procuring this iodinated precursor enables in-house preparation of sequencing reagents that deliver higher accuracy in challenging genomic regions [2].

Application

Selection Property

Validation Focus

Synthesis of functionalized dNTPs for DNA labeling & NGS

7-deaza-7-iodo scaffold polymerase compatibility

Incorporation efficiency in primer extension assays

Fluorescent nucleoside analog synthesis

Aqueous Sonogashira coupling reactivity

Conjugation efficiency and photophysical properties

Metallo-DNA probe preparation

Suzuki-Miyaura coupling with ligand-bearing boronic acids

Metal complex stability and DNA incorporation fidelity

Sequencing reagent synthesis for GC-rich templates

7-deaza modification eliminates Hoogsteen pairing

Reduction of compression artifacts in capillary electrophoresis

• [1] Capek P, Cahová H, Pohl R, Hocek M, Gloeckner C, Marx A. An Efficient Method for the Construction of Functionalized DNA Bearing Amino Acid Groups through Cross-Coupling Reactions of Nucleoside Triphosphates Followed by Primer Extension or PCR. Chem Eur J. 2007 Jul 16;13(21):6196-6203. doi: 10.1002/chem.200700220. View Source
• [2] Seela F, Driller H. 7-Iodo-8-aza-7-deaza-2'-deoxyadenosine and 7-bromo-8-aza-7-deaza-2'-deoxyadenosine. Acta Crystallographica Section C. 2000 Apr 15;56(4):463-466. doi: 10.1107/S0108270100001417. View Source